Cas no 146144-65-2 ((3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid)

(3R)-2-Azabicyclo[2.2.2]octane-3-carboxylic acid is a chiral bicyclic amino acid derivative characterized by its rigid, bridged structure, which imparts conformational constraint. This compound serves as a valuable building block in medicinal chemistry, particularly for the design of peptidomimetics and bioactive molecules, due to its ability to enhance binding affinity and metabolic stability. The (3R)-configuration ensures stereochemical precision, making it suitable for asymmetric synthesis. Its bicyclo[2.2.2]octane scaffold offers unique spatial orientation, facilitating interactions with target proteins. The carboxylic acid functionality allows for further derivatization, enabling integration into peptides or small-molecule frameworks. This compound is particularly useful in drug discovery for CNS and enzyme-targeted applications.
(3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid structure
146144-65-2 structure
Product Name:(3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid
CAS No:146144-65-2
MF:C8H13NO2
MW:155.194322347641
MDL:MFCD23106232
CID:101317
PubChem ID:34177005
Update Time:2025-06-10

(3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Azabicyclo[2.2.2]octane-3-carboxylic acid
    • (3R)-2-Azabicyclo[2.2.2]octane-3-carboxylic acid
    • 2-Azabicyclo[2.2.2]octane-3-carboxylicacid, (R)- (9CI)
    • MFCD23106232
    • 146144-65-2
    • A884547
    • SCHEMBL1770593
    • (R)-2-azabicyclo[2.2.2]octane-3-carboxylicacid
    • CS-0053338
    • (2R)-3-azabicyclo[2.2.2]octane-2-carboxylic acid
    • AS-80322
    • 2-Azabicyclo[2.2.2]octane-3-carboxylic acid, (R)- (9CI)
    • WFA14465
    • 2-Azabicyclo[2.2.2]octane-3-carboxylicacid,(R)-(9CI)
    • P19041
    • DA-17990
    • (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid
    • MDL: MFCD23106232
    • Inchi: 1S/C8H13NO2/c10-8(11)7-5-1-3-6(9-7)4-2-5/h5-7,9H,1-4H2,(H,10,11)/t5?,6?,7-/m1/s1
    • InChI Key: YDIUZWIFYIATRZ-KPGICGJXSA-N
    • SMILES: OC([C@H]1C2CCC(CC2)N1)=O

Computed Properties

  • Exact Mass: 155.09500
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 0.93040

(3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid Pricemore >>

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Additional information on (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid

Comprehensive Overview of (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS No. 146144-65-2)

(3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS No. 146144-65-2) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its azabicyclo[2.2.2]octane scaffold, is a valuable intermediate in the synthesis of bioactive molecules. Its carboxylic acid functional group and stereospecific (3R) configuration make it a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid has surged due to their role in asymmetric synthesis and medicinal chemistry. Researchers are increasingly exploring its potential in designing neuromodulators and GPCR-targeted drugs, aligning with the growing interest in precision medicine. The compound's rigid bicyclic structure also contributes to its stability, making it a preferred choice for structure-activity relationship (SAR) studies.

The synthesis of (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid often involves stereoselective methods, such as enzymatic resolution or chiral auxiliary-assisted reactions. These techniques are critical for ensuring high enantiomeric purity, a key requirement for pharmaceutical applications. Its CAS No. 146144-65-2 is frequently searched in chemical databases and patent literature, reflecting its industrial relevance.

From an SEO perspective, users often search for queries like "buy (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid" or "CAS 146144-65-2 suppliers," highlighting its commercial demand. Additionally, questions about its "mechanism of action" or "applications in drug design" are common in academic forums and research portals. This underscores the need for detailed, accessible information on this compound.

Environmental and green chemistry considerations are also shaping the discourse around (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid. Innovations in catalytic synthesis and solvent-free reactions are being explored to reduce the ecological footprint of its production. Such advancements align with global trends toward sustainable pharmaceutical manufacturing.

In summary, (3R)-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS No. 146144-65-2) is a pivotal compound in modern chemistry, bridging gaps between organic synthesis, drug development, and sustainability. Its multifaceted applications and evolving methodologies ensure its continued relevance in scientific and industrial landscapes.

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